4-{[4-(4-fluorophenyl)-1-piperazinyl]sulfonyl}-N-methyl-2-thiophenecarboxamide

• IUPAC Name: 4-[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl-N-methylthiophene-2-carboxamide
• InChI: InChI=1S/C16H18FN3O3S2/c1-18-16(21)15-10-14(11-24-15)25(22,23)20-8-6-19(7-9-20)13-4-2-12(17)3-5-13/h2-5,10-11H,6-9H2,1H3,(H,18,21)
• InChI Key: DOACZBWVCMZOHG-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC(=CS1)S(=O)(=O)N2CCN(CC2)C3=CC=C(C=C3)F
• Molecular Formula: C16H18FN3O3S2
• Molecular Weight: 383.5 g/mol

Description

The compound of interest belongs to a class of substances characterized by a sulfonyl piperazine derivative linked to a thiophene carboxamide group. These compounds are noted for their diverse chemical and biological activities, making them subjects of extensive research in medicinal chemistry. The specific structure includes a 4-fluorophenyl group, enhancing its interest due to the potential impact of fluorination on biological activity.

Synthesis Analysis

Synthesis involves key steps such as the connection reaction of 1,3,4-thiadiazol with N-substituted piperazine, optimized under specific conditions to achieve high yields. For instance, Wu Qi (2014) explored synthesizing related piperazine derivatives, highlighting the influence of solvent, acid acceptor, and reaction temperature on yields, achieving a 75% yield under optimal conditions (Wu Qi, 2014).

Molecular Structure Analysis

The molecular structure of related compounds has been elucidated using techniques such as X-ray crystallography. Berredjem et al. (2010) determined the structure of a phenyl-piperazine-sulfonamide compound, revealing how its sulfonamide function is integrated into a layered crystal structure with hydrogen bonds and hydrophobic interactions (Berredjem et al., 2010).

Chemical Reactions and Properties

The compound's reactivity, such as its involvement in nucleophilic aromatic substitution reactions, is critical for its synthesis and modification. Williams et al. (2010) discussed a microwave-assisted method for synthesizing a thiophene-sulfonamide derivative, highlighting the efficiency of certain conditions (Williams et al., 2010).

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The study of complex organic molecules like this one is a vibrant area of research, with potential applications in fields like medicinal chemistry and materials science. Future research could explore the synthesis, properties, and potential applications of this and similar compounds.